Cas no 1804176-74-6 (1-Chloro-3-(4-fluoro-3-methylphenyl)propan-2-one)

1-Chloro-3-(4-fluoro-3-methylphenyl)propan-2-one is a fluorinated aromatic ketone derivative with applications in pharmaceutical and agrochemical synthesis. Its structure, featuring a chloroacetone moiety linked to a fluoro-methylphenyl group, makes it a versatile intermediate for further functionalization. The presence of both fluorine and chlorine substituents enhances its reactivity in nucleophilic substitution and condensation reactions, facilitating the synthesis of complex molecules. The compound's stability under standard conditions and well-defined purity profile ensure consistent performance in multi-step synthetic processes. Its utility in constructing biologically active frameworks, particularly in medicinal chemistry, underscores its importance as a specialized building block for research and industrial applications.

1-Chloro-3-(4-fluoro-3-methylphenyl)propan-2-one structure

1804176-74-6 structure

Product Name:1-Chloro-3-(4-fluoro-3-methylphenyl)propan-2-one

CAS No:1804176-74-6

MF:C₁₀H₁₀ClFO

MW:200.637205600739

CID:5007332

Update Time:2025-06-08

1-Chloro-3-(4-fluoro-3-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

- 1-Chloro-3-(4-fluoro-3-methylphenyl)propan-2-one
- Inchi： 1S/C10H10ClFO/c1-7-4-8(2-3-10(7)12)5-9(13)6-11/h2-4H,5-6H2,1H3
- InChI Key： GBKRDPWUEDNVHJ-UHFFFAOYSA-N
- SMILES： ClCC(CC1C=CC(=C(C)C=1)F)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 184
XLogP3: 2.6
Topological Polar Surface Area: 17.1

1-Chloro-3-(4-fluoro-3-methylphenyl)propan-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010006489-250mg	1-Chloro-3-(4-fluoro-3-methylphenyl)propan-2-one	1804176-74-6	97%	250mg	494.40 USD	2021-07-06
Alichem	A010006489-500mg	1-Chloro-3-(4-fluoro-3-methylphenyl)propan-2-one	1804176-74-6	97%	500mg	782.40 USD	2021-07-06
Alichem	A010006489-1g	1-Chloro-3-(4-fluoro-3-methylphenyl)propan-2-one	1804176-74-6	97%	1g	1,504.90 USD	2021-07-06

1-Chloro-3-(4-fluoro-3-methylphenyl)propan-2-one Related Literature

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Additional information on 1-Chloro-3-(4-fluoro-3-methylphenyl)propan-2-one

Recent Advances in the Study of 1-Chloro-3-(4-fluoro-3-methylphenyl)propan-2-one (CAS: 1804176-74-6)

1-Chloro-3-(4-fluoro-3-methylphenyl)propan-2-one (CAS: 1804176-74-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pharmacologically active molecules. This research briefing provides an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological relevance.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 1-Chloro-3-(4-fluoro-3-methylphenyl)propan-2-one as a precursor in the synthesis of small-molecule inhibitors targeting specific kinase pathways. The study demonstrated that derivatives of this compound exhibit promising inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases. The findings suggest that this compound could serve as a valuable scaffold for the development of next-generation kinase inhibitors.

Another significant advancement was reported in the European Journal of Organic Chemistry, where a novel synthetic route for 1-Chloro-3-(4-fluoro-3-methylphenyl)propan-2-one was developed. The new method offers improved yield and scalability compared to traditional approaches, making it more suitable for industrial-scale production. The study also provided detailed spectroscopic characterization of the compound, confirming its structural integrity and purity.

From a biological perspective, recent in vitro studies have investigated the compound's potential as an antimicrobial agent. Preliminary results indicate that 1-Chloro-3-(4-fluoro-3-methylphenyl)propan-2-one exhibits moderate activity against certain Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings open new avenues for further exploration of its antimicrobial properties and potential therapeutic applications.

In summary, the latest research on 1-Chloro-3-(4-fluoro-3-methylphenyl)propan-2-one (CAS: 1804176-74-6) underscores its versatility and potential in medicinal chemistry. Its role as a synthetic intermediate, combined with its emerging biological activities, positions it as a compound of considerable interest for future drug discovery efforts. Continued research is expected to further elucidate its mechanisms of action and expand its applications in the development of novel therapeutics.